Cas no 866019-44-5 (2-[(4-benzylpiperazin-1-yl)methyl]-3-hydroxy-6-(hydroxymethyl)-4H-pyran-4-one)

• Product Name: 2-[(4-benzylpiperazin-1-yl)methyl]-3-hydroxy-6-(hydroxymethyl)-4H-pyran-4-one
• CAS No: 866019-44-5
• CID: 4662354
• Update Time: 2025-07-02

2-[(4-benzylpiperazin-1-yl)methyl]-3-hydroxy-6-(hydroxymethyl)-4H-pyran-4-one Chemical and Physical Properties

Names and Identifiers

• 2-[(4-BENZYLPIPERAZINO)METHYL]-3-HYDROXY-6-(HYDROXYMETHYL)-4H-PYRAN-4-ONE
• 2-[(4-benzylpiperazin-1-yl)methyl]-3-hydroxy-6-(hydroxymethyl)-4H-pyran-4-one

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 2-[(4-benzylpiperazin-1-yl)methyl]-3-hydroxy-6-(hydroxymethyl)-4H-pyran-4-one

Research Briefing on 2-[(4-benzylpiperazin-1-yl)methyl]-3-hydroxy-6-(hydroxymethyl)-4H-pyran-4-one (CAS: 866019-44-5)

The compound 2-[(4-benzylpiperazin-1-yl)methyl]-3-hydroxy-6-(hydroxymethyl)-4H-pyran-4-one (CAS: 866019-44-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, biological activity, and pharmacological properties.

Recent studies have highlighted the structural uniqueness of 2-[(4-benzylpiperazin-1-yl)methyl]-3-hydroxy-6-(hydroxymethyl)-4H-pyran-4-one, which combines a pyranone core with a benzylpiperazine moiety. This hybrid structure is believed to contribute to its diverse biological activities, including anti-inflammatory, antimicrobial, and potential anticancer effects. Researchers have employed advanced synthetic techniques, such as multi-step organic synthesis and microwave-assisted reactions, to optimize the yield and purity of this compound.

In vitro and in vivo studies have demonstrated that 2-[(4-benzylpiperazin-1-yl)methyl]-3-hydroxy-6-(hydroxymethyl)-4H-pyran-4-one exhibits promising activity against various bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The compound's mechanism of action appears to involve inhibition of bacterial cell wall synthesis and disruption of biofilm formation. These findings suggest its potential as a novel antibiotic candidate, particularly in the context of increasing antibiotic resistance.

Furthermore, preliminary investigations into the compound's anticancer properties have revealed its ability to induce apoptosis in certain cancer cell lines, possibly through modulation of key signaling pathways such as PI3K/AKT and MAPK. Researchers are currently exploring structure-activity relationships (SAR) to identify derivatives with enhanced potency and selectivity.

Pharmacokinetic studies of 2-[(4-benzylpiperazin-1-yl)methyl]-3-hydroxy-6-(hydroxymethyl)-4H-pyran-4-one have shown moderate oral bioavailability and acceptable metabolic stability in animal models. However, further optimization of its physicochemical properties may be necessary to improve its drug-like characteristics. Current research efforts are focused on developing prodrug strategies and novel formulations to enhance its therapeutic potential.

In conclusion, 2-[(4-benzylpiperazin-1-yl)methyl]-3-hydroxy-6-(hydroxymethyl)-4H-pyran-4-one represents a promising scaffold for drug development across multiple therapeutic areas. Ongoing research aims to fully elucidate its molecular targets and explore its clinical applications. The compound's unique chemical structure and diverse biological activities make it a valuable subject for continued investigation in the field of medicinal chemistry.